Ethyl 2-hydroxy-2-(oxolan-3-yl)acetate

• IUPAC Name: ethyl 2-hydroxy-2-(oxolan-3-yl)acetate
• InChI: InChI=1S/C8H14O4/c1-2-12-8(10)7(9)6-3-4-11-5-6/h6-7,9H,2-5H2,1H3
• InChI Key: ZLHNHDYYRVHBSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1CCOC1)O
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• CAS RN: 221546-88-9

Description

Ethyl 2-hydroxy-2-(oxolan-3-yl)acetate (EHOA) is an organic compound that is widely used in the synthesis of other compounds, as well as in scientific research applications. It is a colorless, odorless, and volatile liquid, and is soluble in many organic solvents. EHOA is a versatile compound that has many properties and applications, and is a useful tool for chemists and scientists.

Scientific Research Applications

Marine Fungal Compound Isolation

Continuous research on marine fungi led to the discovery of new compounds, including butyl 2-(4-oxo-5,6-dihydro-2H-pyran-3-yl) acetate, from the ethyl acetate extract of the fermentation broth of Penicillium sp. These findings illustrate the potential of marine fungi in producing novel chemical entities (Wu et al., 2010).

Synthetic Chemistry

Ethyl diazo(3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetate has been synthesized via an aldol-type condensation, revealing insights into the Lewis acid induced decomposition reaction of diazo precursors (Gioiello et al., 2011). This showcases the compound's role in advanced synthetic methodologies.

Marine Fungus Trichoderma atroviride

Research on Trichoderma atroviride G20-12's ethyl acetate extracts led to the identification of new compounds, such as 2-hydroxybutan-3-yl 5′-(2″-hydroxy-N-(2‴-oxobutan-3‴-yl)propanamido)butanoate, underscoring the diverse chemical composition of marine fungi (Sun et al., 2009).

Reaction Mechanisms

The reaction between 1H-indazol-3-ol and ethyl chloroacetate in ethanol has been studied, providing valuable information on the formation mechanisms and spectral properties of resultant esters (Bonanomi & Palazzo, 1977).

Catalytic Asymmetric Hydrogenation

Ethyl 2-(benzo[b]thiophen-5-yl)-2-oxoacetate's catalytic asymmetric hydrogenation for the synthesis of cognitive enhancer T-588 illustrates the compound's role in producing high-purity intermediates (Li et al., 2011).